2-(Benzoylamino)-2-methylpropyl benzoate

• Molecular Formula: C18H19NO3
• Molecular Weight: 297.3 g/mol
• IUPAC Name: (2-benzamido-2-methylpropyl) benzoate
• InChI: InChI=1S/C18H19NO3/c1-18(2,19-16(20)14-9-5-3-6-10-14)13-22-17(21)15-11-7-4-8-12-15/h3-12H,13H2,1-2H3,(H,19,20)
• InChI Key: QMGNUSZEEDFRLA-UHFFFAOYSA-N
• SMILES: CC(C)(COC(=O)C1=CC=CC=C1)NC(=O)C2=CC=CC=C2

Description

2-(Benzoylamino)-2-methylpropyl benzoate, also known as BAM, is a chemical compound that has been widely used in scientific research. It is a white crystalline powder with a molecular formula of C18H19NO3 and a molecular weight of 301.35 g/mol. BAM has been found to have a variety of biochemical and physiological effects, making it a valuable tool for studying various biological processes.

Mechanism of Action

2-(Benzoylamino)-2-methylpropyl benzoate works by binding to certain molecules within cells and emitting a fluorescent signal when excited by light. This allows researchers to track the movement of these molecules within cells and study their interactions with other molecules.
Biochemical and physiological effects:
This compound has been found to have a variety of biochemical and physiological effects, including the ability to inhibit the activity of certain enzymes and alter the fluidity of cell membranes. It has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(Benzoylamino)-2-methylpropyl benzoate is its versatility, as it can be used to study a wide range of biological processes. It is also relatively easy to use and can be incorporated into various types of molecules. However, one limitation of this compound is that it can be toxic to cells at high concentrations, making it important to use it carefully in experiments.

Future Directions

There are several potential future directions for research involving 2-(Benzoylamino)-2-methylpropyl benzoate. One area of interest is the development of new methods for incorporating this compound into lipids, which could help to better understand lipid metabolism. Another potential direction is the use of this compound in studying protein-protein interactions in live cells, which could provide new insights into how these interactions occur. Overall, this compound is a valuable tool for scientific research and has the potential to be used in a wide range of applications.

Synthesis Methods

2-(Benzoylamino)-2-methylpropyl benzoate can be synthesized through a multistep process, starting with the reaction of 2-methyl-2-nitropropane with benzoyl chloride to form 2-(benzoylamino)-2-methylpropanenitrile. This intermediate is then hydrolyzed with sodium hydroxide to form the corresponding carboxylic acid, which is then esterified with benzoic acid to yield this compound.

Scientific Research Applications

2-(Benzoylamino)-2-methylpropyl benzoate has been widely used in scientific research as a fluorescent probe for studying various biological processes. It has been found to be particularly useful in studying lipid metabolism, as it can be incorporated into lipids and used to track their movement within cells. This compound has also been used to study protein-protein interactions, as it can be attached to proteins and used to monitor their interactions with other proteins.